Cas no 64036-75-5 (2(3H)-Benzothiazolethione,5-chloro-4-methyl-)

• Product Name: 2(3H)-Benzothiazolethione,5-chloro-4-methyl-
• CAS No: 64036-75-5
• MF: C₈H₆ClNS₂
• MW: 215.72293806076
• CID: 500119
• Update Time: 2024-01-30

2(3H)-Benzothiazolethione,5-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,5-chloro-4-methyl-
• 2(3H)-Benzothiazolethione,5-chloro-4-methyl-(9CI)
• 2(3H)-Benzothiazolethione, 5-chloro-4-methyl-

• Inchi： 1S/C8H6ClNS2/c1-4-5(9)2-3-6-7(4)10-8(11)12-6/h2-3H,1H3,(H,10,11)
• InChI Key： IYMPTYUTVSLSES-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Cl)C(C)=C2NC1=S

Computed Properties

• Exact Mass: 214.96318
• Monoisotopic Mass: 214.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2

Experimental Properties

• PSA: 12.03